Cas no 56948-06-2 (4,5-dimethoxy-2-nitro-N-(4-nitrophenyl)aniline)

• Product name: 4,5-dimethoxy-2-nitro-N-(4-nitrophenyl)aniline
• CAS No: 56948-06-2
• MF: C₁₄H₁₃N₃O₆
• MW: 319.269523382187
• CID: 1601183
• PubChem ID: 3044227

4,5-dimethoxy-2-nitro-N-(4-nitrophenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethoxy-2-nitro-N-(4-nitrophenyl)aniline
• Benzenamine, 4,5-dimethoxy-2-nitro-N-(4-nitrophenyl)-
• 2,4'-Dinitro-4,5-dimethoxydiphenylamine
• DTXSID40205491
• Aniline, 4,5-dimethoxy-2-nitro-N-(p-nitrophenyl)-
• 56948-06-2
• 4,5-Dimethoxy-2-nitro-N-(4-nitrophenyl)benzenamine

• Inchi： InChI=1S/C14H13N3O6/c1-22-13-7-11(12(17(20)21)8-14(13)23-2)15-9-3-5-10(6-4-9)16(18)19/h3-8,15H,1-2H3
• InChI Key： XDFQAGHZWHXDPM-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C(=C1)NC2=CC=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 319.08049
• Monoisotopic Mass: 319.080435
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122
• XLogP3: 3.6

Experimental Properties

• Density: 1.405
• Boiling Point: 496.5°C at 760 mmHg
• Flash Point: 254.1°C
• Refractive Index: 1.642
• PSA: 116.77